Cas no 1206981-68-1 (8-bromo-2-(trifluoromethyl)imidazo1,2-apyridine)

• Product Name: 8-bromo-2-(trifluoromethyl)imidazo1,2-apyridine
• CAS No: 1206981-68-1
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• MDL: MFCD11976184
• CID: 2101276
• PubChem ID: 79023852
• Update Time: 2024-11-04

8-bromo-2-(trifluoromethyl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-2-(trifluoromethyl)-1H-imidazo[1,2-a]pyridine
• 8-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine
• Z2235386811
• 8-BROMO-2-(TRIFLUOROMETHYL)H-IMIDAZO[1,2-A]PYRIDINE
• 8-bromo-2-(trifluoromethyl)imidazo1,2-apyridine
• CS-0200420
• SCHEMBL24424563
• MFCD11976184
• AKOS017565497
• PS-20083
• 1206981-68-1
• EN300-233630
• E80111
• SY206430
• DB-384383
• Z1269133010

• MDL： MFCD11976184
• Inchi： 1S/C8H4BrF3N2/c9-5-2-1-3-14-4-6(8(10,11)12)13-7(5)14/h1-4H
• InChI Key： POQRTGQZPUQNTA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN2C=C(C(F)(F)F)N=C21

Computed Properties

• Exact Mass: 263.95100g/mol
• Monoisotopic Mass: 263.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.3
• XLogP3: 3.4